Cas no 320416-23-7 (1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one)

• Product Name: 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one
• CAS No: 320416-23-7
• MDL: MFCD00138721
• CID: 4645574
• Update Time: 2025-09-24

1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(1-PHENYL-1H-1,2,4-TRIAZOL-3-YL)OXY]ACETONE
• 2-Propanone, 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]-
• 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one

• MDL： MFCD00138721

Additional information on 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one

Compound CAS No 320416-23-7: A Comprehensive Overview of 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one

The compound CAS No 320416-23-7, also known as 1-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]propan-2-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential as a building block for more complex molecular architectures.

The molecular structure of CAS No 320416-23-7 is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. The presence of the phenyl group attached to the triazole ring adds to the compound's stability and reactivity. The propanone moiety further enhances its functional versatility, making it a valuable component in various chemical reactions and syntheses.

Recent research has focused on the synthesis and characterization of CAS No 320416-23-7, particularly in the context of its application as a precursor for advanced materials. Studies have demonstrated that this compound can be effectively utilized in the preparation of high-performance polymers and coatings due to its ability to form strong intermolecular bonds. Additionally, its thermal stability and resistance to degradation under harsh conditions make it an ideal candidate for use in extreme environments.

One of the most promising applications of CAS No 320416-23-7 lies in its potential as a biocompatible material. Researchers have explored its use in drug delivery systems, where its unique properties enable controlled release mechanisms and enhanced bioavailability. Furthermore, its compatibility with biological systems makes it a viable option for use in medical devices and implants.

Recent advancements in green chemistry have also led to the exploration of sustainable synthesis methods for CAS No 320416-23–7. Scientists have developed eco-friendly routes that minimize waste and reduce environmental impact while maintaining high yields and product quality. These methods involve the use of renewable resources and catalytic systems that promote energy efficiency.

In conclusion, CAS No 320416–23–7, or 1–[(1–phenyl–1H–1,2,4–triazol–3–yl)oxy]propan–2–one, stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its structural features, combined with recent breakthroughs in synthesis and application development, position it as a key player in the advancement of modern materials science and chemical engineering.